Cas no 189322-68-7 (Rocaglamide I)

Rocaglamide I structure
Rocaglamide I structure
Product Name:Rocaglamide I
CAS No:189322-68-7
MF:C31H33NO9
MW:563.595029592514
CID:4709504
PubChem ID:10626755
Update Time:2024-11-07

Rocaglamide I Chemical and Physical Properties

Names and Identifiers

    • Rocaglamide I
    • [(1R,2R,3S,3aR,8bS)-2-(dimethylcarbamoyl)-8b-hydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-1-yl] acetate
    • (1R,2R,3S,3aR,8bS)-1-(Acetyloxy)-2,3,3a,8b-tetrahydro-8b-hydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-N,N-dimethyl-3-phenyl-1H-cyclopenta[b]benzofuran-2-carboxamide
    • C31H33NO9
    • 1H-Cyclopenta[b]benzofuran-2-carboxamide, 1-(acetyloxy)-2,3,3a,8b-tetrahydro-8b-hydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-N,N-dimethyl-3-phenyl-, (1R,2R,3S,3aR,8bS)-
    • DTXSID501099091
    • 189322-68-7
    • J-012215
    • (1R,2R,3S,3AR,8bS)-2-(dimethylcarbamoyl)-8b-hydroxy-3a-(3-hydroxy-4-methoxyphenyl)-6,8-dimethoxy-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-1-yl acetate
    • Inchi: 1S/C31H33NO9/c1-17(33)40-28-25(29(35)32(2)3)26(18-10-8-7-9-11-18)31(19-12-13-22(38-5)21(34)14-19)30(28,36)27-23(39-6)15-20(37-4)16-24(27)41-31/h7-16,25-26,28,34,36H,1-6H3/t25-,26-,28-,30+,31+/m1/s1
    • InChI Key: MIDNNAQHKCLBSH-ZTLBFRGQSA-N
    • SMILES: O1C2C=C(C=C(C=2[C@@]2([C@@H]([C@H](C(N(C)C)=O)[C@@H](C3C=CC=CC=3)[C@]12C1C=CC(=C(C=1)O)OC)OC(C)=O)O)OC)OC

Computed Properties

  • Exact Mass: 563.21553163g/mol
  • Monoisotopic Mass: 563.21553163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 8
  • Complexity: 956
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 124Ų

Rocaglamide I Pricemore >>

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